Cas no 46441-02-5 (1-Benzyl-3-ethoxypyrrolidine)
1-Benzyl-3-ethoxypyrrolidine structure
Product Name:1-Benzyl-3-ethoxypyrrolidine
CAS No:46441-02-5
MF:C13H19NO
MW:205.296063661575
MDL:MFCD24673464
CID:1057486
PubChem ID:19017561
Update Time:2025-04-20
1-Benzyl-3-ethoxypyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-ethoxypyrrolidine
- 5061AJ
- TRA0079988
- FCH1991052
- SY024622
- AK187565
- 883892-41-9
- AS-32155
- DB-319467
- SCHEMBL2614397
- MFCD24673464
- CS-0332127
- AKOS024257996
- DB-322800
- 46441-02-5
- A872259
- WBA44102
-
- MDL: MFCD24673464
- Inchi: 1S/C13H19NO/c1-2-15-13-8-9-14(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
- InChI Key: QBAGWFZYAAHGQL-UHFFFAOYSA-N
- SMILES: O(CC)C1CCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.5
1-Benzyl-3-ethoxypyrrolidine Pricemore >>
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| Alichem | A109007322-250mg |
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1-Benzyl-3-ethoxypyrrolidine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:46441-02-5)1-Benzyl-3-ethoxypyrrolidine
Order Number:A872259
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):162.0
Email:sales@amadischem.com
1-Benzyl-3-ethoxypyrrolidine Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:46441-02-5)1-Benzyl-3-ethoxypyrrolidine
Purity:99%
Quantity:1g
Price ($):162.0